3-Pyridinol, 2-(piperidinomethyl)-
Overview
Description
3-Pyridinol, 2-(piperidinomethyl)- (3-P2PM) is an organic compound that has been found to have a wide range of applications in scientific research. 3-P2PM has been used in a variety of different experiments, ranging from biochemical and physiological studies to drug development.
Scientific Research Applications
Volumetric Properties in Aqueous Solutions
Research on the volumetric properties of aqueous solutions of pyridine and piperidine derivatives, including 2-pyridinemethanol and 3-pyridinemethanol, reveals insights into the intermolecular interactions and the effects of temperature on these solutions. A study by Kul et al. (2013) investigated the density, excess volumes of mixing, and partial molar volumes of these compounds in water, providing a comparative analysis of their volumetric properties across different temperatures. These findings have implications for understanding the solvation and mixing behaviors of similar compounds in aqueous media, contributing to the broader field of solution chemistry (Kul et al., 2013).
Hydroaminomethylation Reactions
The hydroaminomethylation of olefins using specific ligands demonstrates the potential of piperidine derivatives in facilitating high-activity catalytic processes. Hamers et al. (2009) reported on the use of a pyrrole-substituted phosphine ligand in the hydroaminomethylation of 1-octene and piperidine, achieving high activities and selectivities. This research highlights the application of piperidine derivatives in synthetic organic chemistry, especially in the development of efficient and selective catalytic reactions (Hamers et al., 2009).
Synthesis of Complex Heterocycles
The synthesis of complex heterocycles is a crucial area of research in organic chemistry, with piperidine derivatives playing a significant role. A novel synthesis method for 3-(pyrrolidin-1-yl)piperidine, a compound of significant medicinal chemistry interest, was proposed by Smaliy et al. (2011). This method simplifies the production of this conformationally rigid diamine, showcasing the utility of piperidine derivatives in the synthesis of pharmacologically relevant molecules (Smaliy et al., 2011).
Antimicrobial Activity of Thiazolo[3,2]pyridines
The exploration of new antimicrobial agents is a critical field of research, with piperidine derivatives contributing to the discovery of novel compounds. El-Emary et al. (2005) synthesized a range of thiazolo[3, 2]pyridines containing pyrazolyl moiety and evaluated their antimicrobial activities. This study demonstrates the potential of piperidine and pyridine derivatives in developing new antimicrobial agents with significant efficacy (El-Emary et al., 2005).
Safety and Hazards
Future Directions
The future directions for “3-Pyridinol, 2-(piperidinomethyl)-” could involve further exploration of its potential applications in medicinal chemistry. Pyridinones have been adopted as an important block in medicinal chemistry and have wide applications in fragment-based drug design, biomolecular mimetics, and kinase hinge-binding motifs . The development of fast and cost-effective methods for the synthesis of substituted piperidines, including “3-Pyridinol, 2-(piperidinomethyl)-”, is an important task of modern organic chemistry .
properties
IUPAC Name |
2-(piperidin-1-ylmethyl)pyridin-3-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16N2O/c14-11-5-4-6-12-10(11)9-13-7-2-1-3-8-13/h4-6,14H,1-3,7-9H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BMRGAJCUJCTATP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)CC2=C(C=CC=N2)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50176067 |
Source
|
| Record name | 3-Pyridinol, 2-(piperidinomethyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50176067 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
192.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
2168-16-3 |
Source
|
| Record name | 2-(1-Piperidinylmethyl)-3-pyridinol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=2168-16-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-(1-Piperidinylmethyl)-3-pyridinol | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002168163 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-(Piperidinomethyl)-3-pyridinol | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=75877 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 3-Pyridinol, 2-(piperidinomethyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50176067 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-(1-PIPERIDINYLMETHYL)-3-PYRIDINOL | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/Z0BXB34D35 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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